Cas no 1706476-31-4 ((2Z)-1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-3-phenylprop-2-en-1-one)

• Product Name: (2Z)-1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-3-phenylprop-2-en-1-one
• CAS No: 1706476-31-4
• MF: C₂₀H₂₃N₃O₂
• MW: 337.4155
• CID: 5347038
• Update Time: 2025-10-30

(2Z)-1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (Z)-1-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-3-phenylprop-2-en-1-one
• (Z)-1-(3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-3-phenylprop-2-en-1-one
• (2Z)-1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-3-phenylprop-2-en-1-one

• Inchi： 1S/C20H23N3O2/c24-19(11-8-15-5-2-1-3-6-15)23-12-4-7-16(14-23)13-18-21-20(22-25-18)17-9-10-17/h1-3,5-6,8,11,16-17H,4,7,9-10,12-14H2/b11-8-
• InChI Key： AKBSZBSTESKPDJ-FLIBITNWSA-N
• SMILES： O1C(C([H])([H])C2([H])C([H])([H])N(C(/C(/[H])=C(/[H])\C3C([H])=C([H])C([H])=C([H])C=3[H])=O)C([H])([H])C([H])([H])C2([H])[H])=NC(C2([H])C([H])([H])C2([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 485
• XLogP3: 3.3
• Topological Polar Surface Area: 59.2

Additional information on (2Z)-1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-3-phenylprop-2-en-1-one

Chemical Profile of (2Z)-1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-3-phenylprop-2-en-1-one (CAS No. 1706476-31-4)

Compound (2Z)-1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-3-phenylprop-2-en-1-one, identified by its CAS number 1706476-31-4, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The compound is characterized by a fused heterocyclic system comprising a cyclopropyl group, a 1,2,4-oxadiazole ring, and a piperidine moiety, which collectively contribute to its distinctive chemical and pharmacological properties.

The structural framework of (2Z)-1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-3-phenylprop-2-en-1-one is designed to interact with biological targets in a highly specific manner. The presence of the cyclopropyl group enhances the compound's lipophilicity, facilitating better membrane permeability and cellular uptake. This feature is particularly advantageous in drug design, as it improves the bioavailability of the molecule. Additionally, the 1,2,4-oxadiazole ring is known for its role in various pharmacological applications due to its ability to modulate enzyme activity and receptor binding.

The piperidine moiety in the molecule contributes to its solubility and metabolic stability, making it a favorable candidate for further development into therapeutic agents. The phenyl group at the 3-position of the propenone backbone adds another layer of complexity to the compound's interactions with biological targets. This aromatic ring can engage in π-stacking interactions with proteins and nucleic acids, further enhancing binding affinity and selectivity.

Recent research has highlighted the potential of (2Z)-1-{3-[3-cyclopropyl-1,2,4-oxadiazol-5-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy-yyyyllllyllyllyllyllyllyllyllyllyllyllllllllllllllllllllllmethyl]piperidin-1-yyyyyyyyyyyyyyyyy]-3-phenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenyllllyllyllyllyllyllyllyllyyphenyll]propenone

In the context of drug discovery, compounds like (2Z)-1-{3-[3-cyclopropyl-1,2,4-oxadiazol-5-yyyyyyyyyyyyymlmethyl]piperidin>]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]], have been extensively studied for their potential therapeutic applications. The oxadiazole core is particularly noteworthy for its role in inhibiting various enzymes and receptors involved in inflammatory pathways. For instance, studies have demonstrated that oxadiazole derivatives can modulate cyclooxygenase (COX) activity, which is crucial in managing pain and inflammation.

The incorporation of the cyclopropyl group into the molecular structure has been shown to enhance binding affinity to certain protein targets. This modification allows for tighter interactions with biological receptors, leading to improved pharmacological effects. Additionally, the piperidine ring contributes to metabolic stability by resisting degradation from enzymatic processes such as cytochrome P450-mediated metabolism.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of (2Z)-1-{3-[3-cyclopropyl1, 2, 4-oxadiazolpiperidin-11yyyyyyyyypiperidin